4-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-(3,5-dimethoxyphenyl)triazol-4-amine
• InChI: InChI=1S/C18H15BrN6O3/c1-26-13-7-12(8-14(9-13)27-2)25-16(20)15(22-24-25)18-21-17(23-28-18)10-3-5-11(19)6-4-10/h3-9H,20H2,1-2H3
• InChI Key: WREQXFZHNPDVHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)Br)N)OC
• Molecular Formula: C18H15BrN6O3
• Molecular Weight: 443.3 g/mol
• CAS No.: 950416-11-2

Description

The compound 4-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine is a hybrid heterocyclic molecule featuring three key structural motifs:

• A 1,2,3-triazole core substituted with an amine group at position 5.
• A 3,5-dimethoxyphenyl group at position 1 of the triazole, contributing electron-donating methoxy groups.
• A 1,2,4-oxadiazole ring at position 4 of the triazole, further substituted with a 4-bromophenyl group.

This architecture combines pharmacophores known for diverse biological activities.

Biological Activity

The compound 4-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine is a derivative of oxadiazole and triazole that has garnered attention due to its potential biological activities. This article reviews the biological properties of this compound, focusing on its anticancer, antimicrobial, and anti-inflammatory activities.

Chemical Structure and Properties

The molecular formula for this compound is $C_{17}H_{16}BrN_5O_2$. It features a bromophenyl group attached to an oxadiazole ring and a dimethoxyphenyl group linked via a triazole moiety. The structural attributes contribute to its biological activity.

Property	Value
Molecular Weight	404.24 g/mol
Structure	Chemical Structure
Solubility	Soluble in DMSO and DMF

Anticancer Activity

Research has shown that compounds containing the oxadiazole moiety exhibit significant anticancer properties. For instance, derivatives with similar structures have demonstrated potent cytotoxicity against various cancer cell lines.

• Mechanism of Action : The compound is believed to inhibit key enzymes involved in cancer cell proliferation. It has shown activity against human colon adenocarcinoma (HT-29) with an IC50 value of approximately 92.4 µM against a panel of 11 cancer cell lines .

Antimicrobial Activity

The biological activity of oxadiazole derivatives extends to antimicrobial effects. Studies indicate that these compounds possess notable antibacterial and antifungal properties.

• In Vitro Studies : The compound demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli, suggesting potential as an antimicrobial agent .

Anti-inflammatory Effects

The anti-inflammatory properties of oxadiazole derivatives are also noteworthy. Inflammation is a critical factor in various diseases, including cancer and autoimmune disorders.

• Research Findings : In vivo studies have indicated that similar compounds can reduce inflammation markers in animal models . The presence of the triazole moiety may enhance these effects by modulating inflammatory pathways.

Case Studies

Several case studies highlight the efficacy of oxadiazole derivatives:

• Study on Anticancer Properties : A study evaluated the anticancer effects of a series of oxadiazole derivatives on different cancer cell lines. The results indicated that compounds with bromine substitutions exhibited enhanced cytotoxicity compared to their non-brominated counterparts .
• Antimicrobial Testing : Another investigation focused on the antimicrobial properties of oxadiazole derivatives against clinical strains of bacteria. The results showed significant inhibition rates, particularly against Gram-positive bacteria .

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the potential of triazole derivatives, including the compound , as effective antimicrobial agents. The incorporation of oxadiazole moieties has been shown to enhance the biological activity against a range of bacterial and fungal pathogens. For instance, derivatives of oxadiazole have demonstrated significant antifungal properties, which are crucial for addressing increasing resistance in microbial strains .

Case Study:
A study focusing on the synthesis of oxadiazole derivatives reported promising antimicrobial activities against both Gram-positive and Gram-negative bacteria. The structural modifications involving bromophenyl and dimethoxyphenyl groups significantly influenced the efficacy of these compounds .

Cytotoxicity and Mechanism of Action

The compound's structure suggests potential anticancer properties, particularly through its interaction with cellular targets involved in cancer progression. The presence of the triazole ring is known to interfere with DNA synthesis and repair mechanisms in cancer cells.

Research Findings:
In vitro studies have shown that triazole-based compounds can induce apoptosis in cancer cell lines such as glioblastoma and breast cancer cells. For example, compounds similar to the one discussed have been evaluated for their cytotoxic effects against various cancer cell lines with notable results indicating significant growth inhibition .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of this compound. The combination of oxadiazole and triazole rings contributes to its pharmacological profile.

Structural Feature	Impact on Activity
Bromophenyl Group	Enhances antimicrobial potency
Dimethoxyphenyl Group	Increases lipophilicity and cellular uptake
Triazole Ring	Impacts DNA binding and inhibition of replication

Molecular Docking and Simulation

Computational methods such as molecular docking have been employed to predict the binding affinity of this compound with various biological targets. These studies help elucidate the mechanism by which the compound exerts its effects at the molecular level.

Insights from Docking Studies:
Docking simulations suggest that the compound binds effectively to active sites on target proteins involved in cell proliferation and survival pathways. This binding may result in altered protein function leading to enhanced apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Oxadiazole Ring

Analog 1 : 1-(3,5-Dimethoxyphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine (CAS 892774-76-4)

• Key Difference : The 4-bromophenyl group in the target compound is replaced with a 4-methylphenyl group.
• Reduced molecular weight (MW ≈ 433 g/mol vs. target’s MW ≈ 496 g/mol) and altered logP (predicted lower lipophilicity).
• Synthetic Relevance : Both compounds likely share similar synthetic routes, such as cyclization of amidoximes with carboxylic acid derivatives .

Analog 2 : 5-[2-(3-Bromophenyl)-1,3-benzoxazol-5-yl]-N-(4-methylphenyl)-1,3,4-oxadiazol-2-amine (Compound 4l)

• Key Difference : The oxadiazole is fused with a benzoxazole ring, and the triazole core is absent.
• Implications :
  • The benzoxazole-oxadiazole hybrid may exhibit enhanced planarity, favoring intercalation with biomolecules.
  • IR data (C-Br stretch at 561 cm⁻¹) confirms the bromine’s presence, similar to the target compound .

Variations in the Aryl Substituents

Analog 3 : 4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine

• Key Difference : The dimethoxyphenyl group is replaced with a 2-nitrophenyl group, and the oxadiazole is replaced with a benzothiazole.
• Benzothiazole is a privileged scaffold in anticancer agents, suggesting possible antiproliferative applications for this analog .

Analog 4 : 5-(3-Bromophenyl)-4H-1,2,4-triazol-3-amine (CAS 1228014-23-0)

• Implications :
  • Reduced steric hindrance may improve binding to compact active sites.
  • Molecular formula (C₈H₆BrN₄) indicates lower complexity than the target compound .

Heterocycle Core Modifications

Analog 5 : 1-(4-Bromo-benzyl)-5-methyl-3-nitro-1H-pyrazole (CAS 956392-53-3)

• Key Difference : Pyrazole core instead of triazole, with a nitro substituent.
• Implications :
  • Pyrazole’s reduced aromaticity compared to triazole may alter tautomerism and hydrogen-bonding capacity.
  • The nitro group could confer metabolic stability but also toxicity risks .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Formula	Notable Properties/Data
Target Compound	1,2,3-Triazole	4-Bromophenyl-oxadiazole, 3,5-dimethoxyphenyl	C₂₄H₁₈BrN₇O₃	High MW (496 g/mol), Br enhances lipophilicity
Analog 1 (CAS 892774-76-4)	1,2,3-Triazole	4-Methylphenyl-oxadiazole	C₂₅H₂₁N₇O₃	Lower MW (433 g/mol), methyl reduces logP
Analog 4 (CAS 1228014-23-0)	1,2,4-Triazole	3-Bromophenyl	C₈H₆BrN₄	Simpler structure, MW = 253 g/mol
Compound 4l	Benzoxazole-oxadiazole	3-Bromophenyl, 4-methylphenyl	C₂₂H₁₅BrN₄O₂	IR: C-Br at 561 cm⁻¹; EIMS: m/z 448

Research Findings and Implications

• Synthetic Strategies : The target compound’s synthesis likely involves Huisgen cycloaddition for the triazole and amidoxime cyclization for the oxadiazole, as seen in analogs .
• Biological Potential: Bromophenyl and triazole/oxadiazole motifs are associated with kinase inhibition (e.g., benzothiazole in ) and antimicrobial activity. However, the dimethoxyphenyl group’s role requires further study.